Cas no 1394115-64-0 (2-Bromo-5,6-dihydro-4H-pyrrolo[3,4-d]thiazole)
![2-Bromo-5,6-dihydro-4H-pyrrolo[3,4-d]thiazole structure](https://ossimg.kuujia.com/scimg/1394500/1394115-64-0x500.png)
1394115-64-0 structure
Product Name:2-Bromo-5,6-dihydro-4H-pyrrolo[3,4-d]thiazole
CAS No:1394115-64-0
MF:C5H5BrN2S
MW:205.075598478317
CID:4593779
Update Time:2025-08-02
2-Bromo-5,6-dihydro-4H-pyrrolo[3,4-d]thiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5,6-dihydro-4H-pyrrolo[3,4-d]thiazole
- 2-bromo-5,6-dihydro-4H-pyrrolo[3,4-d][1,3]thiazole
-
- Inchi： 1S/C5H5BrN2S/c6-5-8-3-1-7-2-4(3)9-5/h7H,1-2H2
- InChI Key： KBJLTWPOZQCWGF-UHFFFAOYSA-N
- SMILES： BrC1=NC2=C(CNC2)S1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 122
- XLogP3: 1
- Topological Polar Surface Area: 53.2
2-Bromo-5,6-dihydro-4H-pyrrolo[3,4-d]thiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7287068-0.05g |
2-bromo-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole |
1394115-64-0 | 95.0% | 0.05g |
$688.0 | 2025-03-11 | |
| Enamine | EN300-7287068-0.1g |
2-bromo-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole |
1394115-64-0 | 95.0% | 0.1g |
$720.0 | 2025-03-11 | |
| Enamine | EN300-7287068-0.25g |
2-bromo-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole |
1394115-64-0 | 95.0% | 0.25g |
$754.0 | 2025-03-11 | |
| Enamine | EN300-7287068-0.5g |
2-bromo-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole |
1394115-64-0 | 95.0% | 0.5g |
$786.0 | 2025-03-11 | |
| Enamine | EN300-7287068-1.0g |
2-bromo-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole |
1394115-64-0 | 95.0% | 1.0g |
$819.0 | 2025-03-11 | |
| Enamine | EN300-7287068-2.5g |
2-bromo-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole |
1394115-64-0 | 95.0% | 2.5g |
$1708.0 | 2025-03-11 | |
| Enamine | EN300-7287068-5.0g |
2-bromo-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole |
1394115-64-0 | 95.0% | 5.0g |
$3366.0 | 2025-03-11 | |
| Enamine | EN300-7287068-10.0g |
2-bromo-4H,5H,6H-pyrrolo[3,4-d][1,3]thiazole |
1394115-64-0 | 95.0% | 10.0g |
$6559.0 | 2025-03-11 | |
| Ambeed | A945208-1g |
2-Bromo-5,6-dihydro-4H-pyrrolo[3,4-d]thiazole |
1394115-64-0 | 98% | 1g |
$1659.0 | 2024-04-24 |
2-Bromo-5,6-dihydro-4H-pyrrolo[3,4-d]thiazole Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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